1-Phenyl-7-(3-pyridyl)-5-trifluoromethylbenzimidazole

• CAS RN: 159725-99-2
• Molecular Formula: C19H12F3N3
• Molecular Weight: 339.3 g/mol
• IUPAC Name: 1-phenyl-7-pyridin-3-yl-5-(trifluoromethyl)benzimidazole
• InChI: InChI=1S/C19H12F3N3/c20-19(21,22)14-9-16(13-5-4-8-23-11-13)18-17(10-14)24-12-25(18)15-6-2-1-3-7-15/h1-12H
• InChI Key: XXDWHKSRGVHEMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=NC3=CC(=CC(=C32)C4=CN=CC=C4)C(F)(F)F

Description

1-Phenyl-7-(3-pyridyl)-5-trifluoromethylbenzimidazole is a useful research compound. Its molecular formula is C19H12F3N3 and its molecular weight is 339.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-iodo-1-phenyl-5-trifluoromethylbenzimidazole (370 mg, 1 mmol), diethyl 3-pyridylborane (220 mg, 1.5 mmol), sodium bicarbonate (420 mg, 5 mmol) and tetrakis(triphenylphosphine)palladium(0) (29 mg, 0.025 mmol) in a mixture of water (5 ml) and dimethoxyethane (10 ml) was stirred at reflux overnight The cooled reaction mixture was partitioned between ethyl acetate and water, and the organic extract was purified by column chromatography on silica gel eluting with a mixture of dichloromethane and acetone (9:1, v/v). The product was isolated by removal of solvent from appropriate eluate fractions followed by trituration of the residue with a mixture of water and ethanol. Yield: 130 mg (38%), m/z, 340.1 (M+H)+.